3-(3-Biphenyl-3-ylmethyl-isoxazol-5-yl)-pyridin-2-ylamine

• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 3-[3-[(3-phenylphenyl)methyl]-1,2-oxazol-5-yl]pyridin-2-amine
• InChI: InChI=1S/C21H17N3O/c22-21-19(10-5-11-23-21)20-14-18(24-25-20)13-15-6-4-9-17(12-15)16-7-2-1-3-8-16/h1-12,14H,13H2,(H2,22,23)
• InChI Key: FGQBUGPSBKMNHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC(=C2)CC3=NOC(=C3)C4=C(N=CC=C4)N

Description

3-(3-Biphenyl-3-ylmethyl-isoxazol-5-yl)-pyridin-2-ylamine is a useful research compound. Its molecular formula is C21H17N3O and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of biphenyl-3-yl-acetohydroximoyl chloride (120 mg) described in Manufacturing Example 85-1-3 and tetrahydrofuran (6 mL) were added 3-ethynyl-pyridin-2-ylamine (28 mg, 0.24 mmol) described in Manufacturing Example 1-2-3 and triethylamine (200 μL, 1.4 mmol) at room temperature, which was stirred for 2.5 hours at 55° C. The reaction mixture was cooled to room temperature and water was added at that temperature, followed by extraction with ethyl acetate. The organic layer was washed with saturated aqueous sodium chloride, and was concentrated under a reduced pressure. The residue was purified by NH silica gel column chromatography (ethyl acetate:heptane=2:1) to obtain the title compound (27 mg, 34%).